Cas no 1005108-57-5 (3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005108-57-5
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 5445787
• Update Time: 2025-07-23

3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-
• 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

• Inchi： 1S/C21H22N2O5/c1-3-11-22-20(25)17-18(13-9-10-15(24)16(12-13)27-2)23(28-19(17)21(22)26)14-7-5-4-6-8-14/h4-10,12,17-19,24H,3,11H2,1-2H3
• InChI Key： NYPLHDDUBFFRLX-UHFFFAOYSA-N
• SMILES： O1C2C(=O)N(CCC)C(=O)C2C(C2=CC=C(O)C(OC)=C2)N1C1=CC=CC=C1

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 573.1±60.0 °C(Predicted)
• pka: 9.76±0.35(Predicted)

Additional information on 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005108-57-5): An Overview

3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005108-57-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic applications.

The molecular structure of 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is notable for its combination of aromatic and heterocyclic moieties. The presence of a 4-hydroxy-3-methoxyphenyl group and a phenyl ring provides the molecule with significant aromatic character, while the hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole core imparts unique structural rigidity and chemical stability. The propyl substituent further enhances the compound's lipophilicity, which is crucial for its potential biological activity.

Recent research has focused on the pharmacological properties of 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The anti-inflammatory and antioxidant properties of 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione have led to its evaluation in various disease models. Preclinical studies in animal models of inflammatory diseases such as arthritis and colitis have shown promising results. The compound has been found to reduce inflammation and improve disease symptoms without significant adverse effects.

Beyond its anti-inflammatory and antioxidant activities, 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has also been investigated for its potential neuroprotective effects. In vitro studies using neuronal cell cultures have demonstrated that the compound can protect neurons from oxidative stress-induced cell death. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

The potential therapeutic applications of 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione are not limited to inflammatory and neurodegenerative diseases. Recent studies have also explored its anticancer properties. In vitro experiments have shown that the compound can inhibit the proliferation of various cancer cell lines by inducing cell cycle arrest and apoptosis. These findings suggest that it may have potential as a novel anticancer agent.

The pharmacokinetic profile of 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is another important aspect of its evaluation as a therapeutic candidate. Preclinical studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential for its development as an orally administered drug.

In conclusion, 3-(4-hydroxy-3-methoxyphenyl)-2-phenyl-5-propyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005108-57-5) is a promising compound with a diverse range of biological activities. Its anti-inflammatory, antioxidant, neuroprotective, and anticancer properties make it a valuable candidate for further preclinical and clinical development. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.